Cas no 133067-72-8 ((-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone)

(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone structure
133067-72-8 structure
Product name:(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone
CAS No:133067-72-8
MF:C16H12O6
MW:300.263
CID:2005624
PubChem ID:23724668

(-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone Chemical and Physical Properties

Names and Identifiers

    • (-)-7,2'-dihydroxy-4',5'-methylenedioxyisoflavanone
    • (-)-sophorol
    • (3R)-Sophorol
    • (R)-7-Hydroxy-3-(6-hydroxy-benzo[1,3]dioxol-5-yl)-chroman-4-on
    • (R)-7-hydroxy-3-(6-hydroxy-benzo[1,3]dioxol-5-yl)-chroman-4-one
    • Sophorol
    • (+)-Sophorol
    • Q27149424
    • CHEBI:80395
    • 133067-72-8
    • (3R)-7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dihydrochromen-4-one
    • LMPK12050461
    • (-)-Sophorol
    • Inchi: InChI=1S/C16H12O6/c17-8-1-2-9-13(3-8)20-6-11(16(9)19)10-4-14-15(5-12(10)18)22-7-21-14/h1-5,11,17-18H,6-7H2
    • InChI Key: FAPWSAQOVOBPCP-UHFFFAOYSA-N
    • SMILES: [H][C@]1(COC2=C(C=CC(O)=C2)C1=O)C1=C(O)C=C2OCOC2=C1

Computed Properties

  • Exact Mass: 300.06338810g/mol
  • Monoisotopic Mass: 300.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2Ų
  • XLogP3: 2.2

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